1-Methyl-3-trifluoromethyl-isoquinoline

• Molecular Formula: C11H8F3N
• Molecular Weight: 211.18 g/mol
• IUPAC Name: 1-methyl-3-(trifluoromethyl)isoquinoline
• InChI: InChI=1S/C11H8F3N/c1-7-9-5-3-2-4-8(9)6-10(15-7)11(12,13)14/h2-6H,1H3
• InChI Key: SIWRBWIWLKNUDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC2=CC=CC=C12)C(F)(F)F

Description

1-Methyl-3-trifluoromethyl-isoquinoline is a specialty organic compound designed for advanced research, particularly in the fields of synthetic chemistry and drug discovery. Its value is derived from the synergistic combination of the isoquinoline scaffold, a privileged structure in medicinal chemistry, and the strategically positioned trifluoromethyl group, which significantly modulates the molecule's electronic properties, metabolic stability, and lipophilicity . A key application of closely related α-trifluoromethylated isoquinolines is their use as safe and storable photoinduced electron transfer (PET) donors in radical polymerization reactions . These compounds function as single-component photoinitiators, acting as both the photosensitizer and the electron donor upon irradiation with UV or visible light (e.g., 365-440 nm), efficiently initiating the polymerization of monomers such as ethyl methacrylate without the need for additional co-initiators . The trifluoromethyl group plays a critical stabilizing role, allowing these initiators to be stored within monomer solutions for extended periods without loss of efficacy, a significant advantage over more sensitive analogues . In medicinal chemistry research, the trifluoromethyl isoquinoline core is a structure of high interest for constructing bioactive molecules . The isoquinoline moiety is a common feature in compounds with diverse biological activities, and the introduction of a trifluoromethyl group is a well-established strategy to enhance membrane permeability and improve metabolic stability by replacing metabolically labile hydrogen atoms . This makes 1-Methyl-3-trifluoromethyl-isoquinoline a valuable building block for the synthesis of potential pharmacologically active agents, supporting SAR studies and the exploration of new therapeutic candidates . This product is For Research Use Only and is not intended for diagnostic or therapeutic use.

Comparison with Similar Compounds

Structural Analogues from Literature

The provided evidence highlights two analogues:

• 5-Amino-1-methoxy-3-(2-trifluoromethylphenyl)isoquinoline (31g)
• 5-Amino-1-methoxy-3-(3-trifluoromethylphenyl)isoquinoline (31h) .

These compounds share a core isoquinoline structure but differ in substituents and substitution patterns compared to 1-methyl-3-trifluoromethyl-isoquinoline (Table 1).

Table 1: Structural Comparison

Compound	Position 1 Substituent	Position 3 Substituent	Additional Substituents
1-Methyl-3-trifluoromethyl-isoquinoline	Methyl (-CH₃)	Trifluoromethyl (-CF₃)	None
31g	Methoxy (-OCH₃)	2-Trifluoromethylphenyl	Amino (-NH₂) at position 5
31h	Methoxy (-OCH₃)	3-Trifluoromethylphenyl	Amino (-NH₂) at position 5

Physical and Spectroscopic Properties

Table 2: Physical Properties

Compound	Melting Point (°C)	¹³C NMR (CF₃ signal, ppm)	¹⁹F NMR (CF₃ signal, ppm)
31g	172–174	124.28 (q, J = 272 Hz)	Not reported
31h	89–91	124.39 (q, J = 270.8 Hz)	-62.50

• Melting Points: The higher melting point of 31g (172–174°C) compared to 31h (89–91°C) suggests stronger intermolecular forces (e.g., π-stacking or hydrogen bonding) in the ortho-substituted analogue. The absence of an amino group in the target compound may reduce such interactions.
• NMR Data : The CF₃ group in 31g and 31h resonates near 124 ppm in ¹³C NMR, characteristic of strong electron-withdrawing effects. The ¹⁹F NMR signal for 31h (-62.50 ppm) aligns with typical CF₃ environments .

Electronic and Reactivity Differences

• Substituent Effects: The methoxy group in 31g/h is electron-donating, while the methyl group in the target compound is weakly donating. The amino group in 31g/h enables hydrogen bonding, which is absent in the target compound. This could make 31g/h more suitable for biological applications.
• CF₃ Position: In 31g/h, the CF₃ is on a phenyl ring substituent, creating a sterically bulky and electronically distinct environment compared to the CF₃ directly on the isoquinoline core in the target compound.

Preparation Methods

Electrochemical Trifluoromethylation/Cyclization

Recent advances in electrochemical synthesis have enabled the preparation of trifluoromethylated isoquinoline derivatives. A 2021 study (Chem. Commun.) demonstrates the use of cathodic reduction to generate trifluoromethyl radicals from IMDN-SO2CF3, a cost-effective and stable reagent . The protocol involves:

• Substrate Preparation : N-arylacrylamides or analogous precursors are dissolved in an electrolyte (e.g., acetonitrile).

• Electrochemical Setup : A divided cell with graphite electrodes is employed, applying a constant current (e.g., 10 mA/cm²).

• Cyclization : Trifluoromethyl radicals initiate cyclization, forming isoquinoline-1,3-diones or oxindoles as intermediates.

For 1-methyl-3-trifluoromethyl-isoquinoline, this method could be adapted by modifying the substrate to incorporate a methyl group at the 1-position. The reaction proceeds under mild conditions (room temperature, 6–12 hours) with yields exceeding 70% for related compounds . Functional group tolerance includes esters, halides, and ethers, making it suitable for late-stage diversification.

Iron-Catalyzed Oxidative Aromatization

A Chinese patent (CN112300073A) describes the synthesis of 4-hydroxy-1-methyl-7-phenoxyisoquinoline-3-carboxylate via Fe²⁺-catalyzed oxidation, a method translatable to 1-methyl-3-trifluoromethyl-isoquinoline . Key steps include:

• Substrate Activation : 3,4-Dihydro-isoquinoline derivatives are dissolved in dimethyl sulfoxide (DMSO) under acidic conditions.

• Oxidation : Ferrous chloride (FeCl₂) and hydrogen peroxide (H₂O₂) catalyze aromatization, with H₂O₂ acting as the terminal oxidant.

• Workup : Neutralization with triethylamine followed by extraction and recrystallization yields the pure product.

In a representative example, 10.6 g of product is obtained with 85% yield and 99.5% purity . This method’s advantages include low-cost catalysts and scalability, though the requirement for acidic conditions may limit compatibility with acid-sensitive groups.

Comparative Analysis of Synthetic Methods

Method	Starting Material	Conditions	Yield	Advantages	Limitations
Direct Derivatization	1-Chloromethyl-3-trifluoromethyl-dihydro-isoq.	Undisclosed reagents, ambient temp.	N/A	Scalable, direct route	Proprietary details, undefined yields
Electrochemical	N-Arylacrylamides	10 mA/cm², RT, 6–12 h	>70%	Mild conditions, broad substrate scope	Requires specialized equipment
Fe²⁺-Catalyzed	3,4-Dihydro-isoquinoline	FeCl₂, H₂O₂, DMSO, acidic, 3 h	85%	Cost-effective, high purity	Acidic conditions, limited functional groups

Q & A

Q. How to optimize computational models for predicting protein-ligand interactions?

• Methodological Answer : Perform molecular docking (AutoDock Vina) with flexible side-chain sampling. Validate poses via molecular dynamics (MD) simulations (50 ns, explicit solvent). Compare binding free energies (MM-GBSA) against experimental IC$_{50}$ values. Adjust force fields for fluorine-specific van der Waals parameters .

Data Management and Contradiction Analysis

• Handling Conflicting Bioactivity Data : Use funnel plots to detect publication bias in IC$_{50}$ datasets. Apply Cochran’s Q test to assess heterogeneity, followed by subgroup analysis (e.g., cell type, assay duration) .
• Spectral Database Cross-Referencing : Align experimental IR/UV-Vis peaks with Reaxys or SciFinder entries. For novel compounds, deposit raw spectral data in open-access repositories (e.g., Zenodo) to aid community validation .